4-(Trichloromethyl)benzoic acid

• IUPAC Name: 4-(trichloromethyl)benzoic acid
• InChI: InChI=1S/C8H5Cl3O2/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h1-4H,(H,12,13)
• InChI Key: PGGOYACMHDPZQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)C(Cl)(Cl)Cl
• Molecular Formula: C8H5Cl3O2
• DSSTOX Substance ID: DTXSID40301785
• Molecular Weight: 239.5 g/mol
• CAS No.: 5264-40-4

Description

4-(Trichloromethyl)benzoic acid is an organic compound with the molecular formula C8H5Cl3O2. It is characterized by a benzoic acid core substituted with a trichloromethyl group at the para position.

Scientific Research Applications

4-(Trichloromethyl)benzoic acid is utilized in various scientific research applications:

Chemistry: It serves as a precursor for synthesizing other complex organic molecules.

Biology: The compound is used in studies involving enzyme inhibition and protein interactions.

Medicine: Research into potential pharmaceutical applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials

Safety and Hazards

The safety data sheet for 4-(Trichloromethyl)benzoic acid indicates that it is considered hazardous. It can cause skin irritation, serious eye damage, and specific target organ toxicity through repeated exposure if inhaled. It is advised to avoid ingestion and inhalation, and to wear protective gloves, eye protection, and face protection when handling this chemical.

Mechanism of Action

Target of Action

This compound is a research chemical and its specific biological targets are still under investigation .

Mode of Action

It is known that benzoic acid derivatives can interact with various biological targets, influencing cellular processes .

Biochemical Pathways

It’s worth noting that benzoic acid derivatives are often involved in the shikimate and phenylpropanoid pathways, which are important for the biosynthesis of various phenolic compounds .

Action Environment

It’s known that factors such as ph, temperature, and presence of other chemicals can affect the stability and activity of benzoic acid derivatives .

Biochemical Analysis

Cellular Effects

It is not clear how it influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is not clear how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Preparation Methods

Synthetic Routes and Reaction Conditions

4-(Trichloromethyl)benzoic acid can be synthesized through multiple synthetic routes. One common method involves the chlorination of p-toluoyl chloride followed by oxidation. The reaction typically proceeds as follows:

p-Toluoyl chloride is treated with chlorine gas in the presence of light at temperatures ranging from 160°C to 240°C.

Oxidation: The resulting 4-(trichloromethyl)toluene is then oxidized using formic acid at 80°C to 85°C to yield this compound.

Industrial Production Methods

Industrial production of this compound often involves similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness, ensuring the compound’s availability for various applications .

Chemical Reactions Analysis

Types of Reactions

4-(Trichloromethyl)benzoic acid undergoes several types of chemical reactions, including:

Oxidation: The trichloromethyl group can be oxidized to form carboxylic acids.

Reduction: Reduction of the trichloromethyl group can yield benzyl alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the trichloromethyl group

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be employed

Major Products

Oxidation: Benzoic acid derivatives.

Reduction: Benzyl alcohol derivatives.

Substitution: Various substituted benzoic acids depending on the nucleophile used

Comparison with Similar Compounds

Similar Compounds

• 4-(Trifluoromethyl)benzoic acid
• 4-(Chloromethyl)benzoic acid
• 4-(Dimethylamino)benzoyl chloride .

Uniqueness

4-(Trichloromethyl)benzoic acid is unique due to the presence of the trichloromethyl group, which imparts distinct chemical reactivity compared to its analogs. This group enhances the compound’s ability to participate in various chemical reactions, making it a versatile intermediate in organic synthesis .